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This support center provides essential information for researchers, policymakers, and

organizations engaged in the economic revitalization of Namie, Fukushima. It outlines the

primary challenges, details current revitalization methodologies, and presents key data in a

structured format.

Key Challenges and Strategic FAQs
This section addresses critical questions regarding the obstacles to Namie's economic

recovery.

Q1: What is the primary demographic challenge facing Namie's revitalization?

A1: The most significant demographic challenge is the extremely low rate of population return

following the 2011 evacuation. The pre-disaster registered population was over 21,000, but as

of early 2020, the actual resident population was only 1,238.[1] A 2018 survey revealed that

49% of former residents had decided not to return, with another 32% remaining undecided.[2]

This slow repopulation hinders the restoration of a vibrant community and creates a labor

shortage for recovering and new industries.

Q2: How has the nuclear disaster impacted Namie's traditional industries?

A2: Traditional sectors like agriculture, forestry, and fisheries have been devastated by

persistent reputational damage ("fuhyohigai"). Despite rigorous safety testing showing that

radiation levels in products are within safe limits, consumer confidence remains low. This has
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severely hampered the economic viability of these industries, which were once central to

Namie's economy.

Q3: What are the key infrastructural and land-use limitations?

A3: A major obstacle is that approximately 80% of Namie's land area remains designated as

"difficult-to-return zones".[1][2] While significant decontamination and rebuilding of roads and

railways have occurred in the central areas, the restriction on the vast majority of the town's

land severely limits options for housing, commercial development, and agriculture.[1]

Furthermore, returned residents have identified a critical need for more commercial (84%),

medical (79%), and welfare facilities (51%) to create a sustainable living environment.[2]

Q4: What is the core economic strategy being implemented to overcome these challenges?

A4: The central strategy is to pivot from traditional industries to creating a new industrial base

focused on advanced technology and renewable energy. This is being driven by the national

"Fukushima Innovation Coast Framework," which aims to attract new businesses and create

high-value employment to incentivize population return and ensure long-term economic

sustainability.[3]

Quantitative Data Summary
The following tables summarize the key quantitative indicators of Namie's revitalization

challenges.

Table 1: Population Dynamics of Namie Town

Metric Pre-Disaster (2011)
Post-Evacuation Lifting
(Feb 2020)

Registered Population 17,114 17,114

Registered Households 6,853 6,853

Actual Resident Population ~21,000 1,238

Actual Resident Households - 794
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Source: Namie Town Official Data, Wikipedia[1]

Table 2: Intentions of Evacuated Namie Residents (2018 Survey)

Intention Percentage of Respondents

Decided Not to Return 49%

Undecided 32%

Will Return (Soon or Eventually) 14%

Already Returned 3%

No Answer 2%

Source: Current status and issues of Fukushima nuclear disaster areas and victims after lifting

of evacuation orders: a case study of Namie Town[2]

Revitalization Methodologies and Projects
To address its challenges, Namie has become a center for several national-level, technology-

focused projects under the Fukushima Innovation Coast Framework. These projects serve as

the primary methodology for building a new, resilient economy.

1. Fukushima Hydrogen Energy Research Field (FH2R):

Objective: To establish a hub for the future of hydrogen energy.

Methodology: FH2R is one of the world's largest hydrogen production facilities, utilizing a 20

MW solar array to power a 10 MW-class hydrogen production unit. The project aims to

demonstrate the viability of large-scale, clean hydrogen production and establish a supply

chain. It serves as a cornerstone of Namie's identity as a "hydrogen town."[2]

2. Fukushima Robot Test Field (RTF):

Objective: To create a world-class research and development center for robotics and drones.
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Methodology: Located partially in Namie, the RTF provides unparalleled infrastructure for

testing aerial, ground, and underwater robots in simulated disaster and infrastructure

inspection environments.[4] This includes a 500m runway, test tunnels, bridges, and a

submerged urban area. The goal is to attract robotics companies, foster innovation, and

create a new industrial cluster.[4][5]

3. Fukushima Institute for Research, Education and Innovation (F-REI):

Objective: To become a global center for creative reconstruction, strengthening Japan's

scientific capabilities.

Methodology: Established in Namie in April 2023, F-REI focuses on five core research

areas: robotics, agriculture/forestry/fisheries, energy, radiation science and medicine, and the

collection and dissemination of data on nuclear disasters.[6] By attracting top-tier

researchers, F-REI is designed to be the intellectual core of the region's revitalization, driving

innovation that can be commercialized by local and new enterprises.[6]

4. Battery Reuse and Remanufacturing:

Objective: To establish a circular economy model for electric vehicle (EV) batteries.

Methodology: The company 4R Energy Corporation has established a plant in Namie to

reuse and remanufacture used lithium-ion batteries from EVs. This initiative capitalizes on

the growing EV market and positions Namie within the sustainable energy sector.

Logical Relationship Diagrams
The following diagrams illustrate the interconnected nature of the challenges and strategic

responses in Namie's revitalization.
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Strategic Response via the Innovation Coast Framework.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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